Cas no 2097800-33-2 (4-Iodo-2,6-dimethylphenylhydrazineHydrochloride)

• Product Name: 4-Iodo-2,6-dimethylphenylhydrazineHydrochloride
• CAS No: 2097800-33-2
• MF: C₈H₁₂ClIN₂
• MW: 298.551753044128
• MDL: MFCD30729876
• CID: 4636783
• Update Time: 2025-06-09

4-Iodo-2,6-dimethylphenylhydrazineHydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2,6-dimethylphenylhydrazine Hydrochloride
• 4-Iodo-2,6-dimethylphenylhydrazineHydrochloride

• MDL： MFCD30729876
• Inchi： 1S/C8H11IN2.ClH/c1-5-3-7(9)4-6(2)8(5)11-10;/h3-4,11H,10H2,1-2H3;1H
• InChI Key： POYVNDCAJNPHSO-UHFFFAOYSA-N
• SMILES： N(C1C(=CC(I)=CC=1C)C)N.Cl

Additional information on 4-Iodo-2,6-dimethylphenylhydrazineHydrochloride

4-Iodo-2,6-Dimethylphenylhydrazine Hydrochloride (CAS No. 2097800-33-2): An Overview of Its Properties and Applications

4-Iodo-2,6-dimethylphenylhydrazine hydrochloride (CAS No. 2097800-33-2) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of phenylhydrazine, characterized by the presence of an iodine atom and two methyl groups on the phenyl ring, along with a hydrazine moiety. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development.

The chemical structure of 4-Iodo-2,6-dimethylphenylhydrazine hydrochloride is depicted as C₉H₁₃IN₂·HCl. The iodine substitution at the para position and the two methyl groups at the ortho positions confer unique electronic and steric properties to the molecule. These properties make it an attractive candidate for the synthesis of bioactive compounds and intermediates in pharmaceutical processes.

In recent years, 4-Iodo-2,6-dimethylphenylhydrazine hydrochloride has been extensively studied for its potential in various biological activities. One of the key areas of research has been its role as a precursor in the synthesis of antitumor agents. Studies have shown that compounds derived from this hydrazine derivative exhibit significant cytotoxic activity against a range of cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that a series of 4-iodo-2,6-dimethylphenylhydrazine-based derivatives effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116).

Beyond its antitumor applications, 4-Iodo-2,6-dimethylphenylhydrazine hydrochloride has also shown promise in the development of antiviral agents. Research conducted at the National Institutes of Health (NIH) has identified several derivatives that exhibit potent antiviral activity against influenza viruses. These findings suggest that this compound could be a valuable starting point for the design of new antiviral drugs.

The synthetic versatility of 4-Iodo-2,6-dimethylphenylhydrazine hydrochloride is another factor contributing to its importance in pharmaceutical research. The presence of reactive functional groups such as the hydrazine moiety allows for a wide range of chemical transformations. For example, it can be readily converted into azo compounds, which are known for their biological activities, including anti-inflammatory and antimicrobial properties.

In addition to its use in drug discovery, 4-Iodo-2,6-dimethylphenylhydrazine hydrochloride has found applications in analytical chemistry. It serves as a reagent in various analytical methods for detecting and quantifying specific compounds. Its ability to form stable complexes with metal ions makes it useful in spectroscopic techniques such as UV-Vis and NMR spectroscopy.

The safety profile of 4-Iodo-2,6-dimethylphenylhydrazine hydrochloride is an important consideration for its use in pharmaceutical and chemical processes. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, as well as inhalation. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, 4-Iodo-2,6-dimethylphenylhydrazine hydrochloride (CAS No. 2097800-33-2) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an attractive candidate for the development of new bioactive compounds. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.